Cas no 156297-81-3 (5-methoxy-2,3-dihydro-1-benzofuran-4-carbaldehyde)

• Product Name: 5-methoxy-2,3-dihydro-1-benzofuran-4-carbaldehyde
• CAS No: 156297-81-3
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 5271552
• Update Time: 2026-03-09

5-methoxy-2,3-dihydro-1-benzofuran-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-2,3-dihydrobenzofuran-4-carbaldehyde
• 5-methoxy-2,3-dihydro-1-benzofuran-4-carbaldehyde
• 4-Benzofurancarboxaldehyde, 2,3-dihydro-5-methoxy-

• Inchi： 1S/C10H10O3/c1-12-9-2-3-10-7(4-5-13-10)8(9)6-11/h2-3,6H,4-5H2,1H3
• InChI Key： CIJTYVNAGPHTGD-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(OC)C(C=O)=C2CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on 5-methoxy-2,3-dihydro-1-benzofuran-4-carbaldehyde

Introduction to 5-methoxy-2,3-dihydro-1-benzofuran-4-carbaldehyde (CAS No. 156297-81-3)

5-methoxy-2,3-dihydro-1-benzofuran-4-carbaldehyde (CAS No. 156297-81-3) is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzofuran class, characterized by a fused benzene and furan ring system, which is a common motif in many biologically active molecules. The presence of a formyl group at the 4-position and a methoxy substituent at the 5-position enhances its pharmacological potential, making it a valuable scaffold for drug discovery and development.

The chemical structure of 5-methoxy-2,3-dihydro-1-benzofuran-4-carbaldehyde can be described as a cyclic molecule with a benzene ring fused to a furan ring, where the furan ring is partially saturated due to the addition of two hydrogen atoms at the 2 and 3 positions. The formyl group (CHO) at the 4-position introduces reactivity that allows for further functionalization, while the methoxy group (OCH₃) at the 5-position provides electronic and steric effects that influence the molecule's interactions with biological targets.

This compound has been extensively studied for its potential applications in pharmaceuticals, particularly in the development of novel therapeutic agents. The benzofuran core is known for its presence in various natural products and pharmacologically active compounds, including antioxidants, anti-inflammatory agents, and antimicrobial agents. The specific arrangement of functional groups in 5-methoxy-2,3-dihydro-1-benzofuran-4-carbaldehyde makes it an attractive candidate for further investigation.

Recent research has highlighted the importance of heterocyclic compounds in drug design due to their ability to mimic natural products and interact with biological targets in a highly specific manner. The synthesis of 5-methoxy-2,3-dihydro-1-benzofuran-4-carbaldehyde has been optimized through various synthetic routes, including condensation reactions, cyclization processes, and formylation techniques. These synthetic strategies have enabled researchers to produce this compound in high yields and purity, facilitating its use in downstream applications.

One of the key areas of interest in the study of 5-methoxy-2,3-dihydro-1-benzofuran-4-carbaldehyde is its potential as an intermediate in the synthesis of more complex molecules. The formyl group at the 4-position can be readily converted into other functional groups such as esters, amides, or alcohols through standard organic transformations. This reactivity makes it a versatile building block for constructing novel drug candidates with tailored properties.

In addition to its synthetic utility, 5-methoxy-2,3-dihydro-1-benzofuran-4-carbaldehyde has shown promising biological activity in preliminary studies. Research indicates that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. The methoxy group at the 5-position is thought to modulate these interactions by influencing electron distribution and steric hindrance around the binding site. Further investigations are ongoing to elucidate its mechanism of action and explore its therapeutic potential.

The benzofuran scaffold is also known for its ability to cross-react with various biomolecules through hydrogen bonding and hydrophobic interactions. This property makes it an ideal candidate for developing molecules that can selectively target specific biological pathways. The formyl group at the 4-position further enhances this capability by allowing for covalent modifications that can strengthen binding affinity.

From a computational chemistry perspective, 5-methoxy-2,3-dihydro-1-benzofuran-4-carbaldehyde has been subjected to molecular modeling studies to predict its binding interactions with potential biological targets. These studies have provided valuable insights into how structural modifications can optimize its pharmacological activity. By leveraging computational tools such as molecular dynamics simulations and docking studies, researchers have been able to design derivatives of this compound with enhanced potency and selectivity.

The synthesis and characterization of 5-methoxy-2,3-dihydro-1-benzofuran-4-carbaldehyde have also contributed to advancements in green chemistry principles. Researchers have explored sustainable synthetic routes that minimize waste and reduce environmental impact. These efforts align with global initiatives aimed at promoting sustainable practices in pharmaceutical manufacturing.

In conclusion,5-methoxy-2,3-dihydro-1-benzofuran-4-carbaldehyde (CAS No. 156297-81-3) is a structurally unique and pharmacologically promising compound with significant potential in drug discovery and development. Its versatile chemical properties make it an excellent scaffold for constructing novel therapeutic agents targeting various diseases. Continued research into this compound will likely yield valuable insights into its biological activity and lead to innovative treatments for human health.